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Abstract

Dodoviscin |, a prenylated flavonoid isolated from Dodonaea viscosa, has garnered interest
for its potential therapeutic properties. Accurate and precise quantification of this compound in
plant extracts and biological matrices is crucial for research, quality control, and
pharmacokinetic studies. This document provides detailed protocols for the quantification of
Dodoviscin I using High-Performance Liquid Chromatography with UV detection (HPLC-UV)
and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). As no specific
validated method for Dodoviscin | exists in the public domain, the following protocols have
been adapted from established and validated methods for structurally similar flavonoids,
particularly kaempferol and its derivatives.

Introduction to Analytical Methodologies

The quantification of specific flavonoids like Dodoviscin | from complex matrices such as plant
extracts requires robust and sensitive analytical techniques. The choice of method often
depends on the required sensitivity, selectivity, and the available instrumentation.

» High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector is a
widely used technique for the quantification of flavonoids. It offers good resolution and
sensitivity for compounds with chromophores, such as the flavonoid ring system. This
method is cost-effective and suitable for routine quality control.
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e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides superior
sensitivity and selectivity compared to HPLC-UV. By monitoring specific precursor-to-product
ion transitions, LC-MS/MS can accurately quantify target analytes even at very low
concentrations and in complex matrices, minimizing interferences.

Experimental Workflow Overview

The general workflow for the quantification of Dodoviscin | from a plant source involves
several key steps, from sample collection to data analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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